Modr kresylova
Overview
Description
Brilliant Cresyl Blue is a bioactive chemical.
Scientific Research Applications
1. Epidemiological and Evolutionary Dynamics of Pathogens
- Research Focus : Investigates how pathogen genetic variation, influenced by host immunity and transmission dynamics, shapes pathogen phylogenies from individual to population scales. This is crucial in understanding RNA viruses of vertebrates.
- Key Insight : Introduces a phylodynamic framework linking immunodynamics, epidemiology, and evolutionary biology.
- Read more (Grenfell et al., 2004).
2. Mini-Research Learning in Biology
- Research Focus : Examines the impact of Mini Research learning on biology students' Integrated Science Process Skills and problem-solving abilities.
- Key Insight : Shows significant effect of mini-research on improving these skills, especially at higher academic levels.
- Read more (Widiantie et al., 2021).
3. Patient Partners in Scientific Peer Review
- Research Focus : Describes the integration of patient partners into a scientific peer-review committee for kidney research.
- Key Insight : Highlights the feasibility and value added by involving patients in reviewing scientific research.
- Read more (Fowler et al., 2022).
4. Modal Logic in Artificial Intelligence
- Research Focus : Surveys concepts and systems in modal logic, relevant for analyzing non-monotonic reasoning in AI.
- Key Insight : Discusses formal techniques of modal logic and their applications in informal problems involving modality and quantification.
- Read more (Spencer-Smith, 2004).
5. Sustainable Farming Practices
- Research Focus : Analyzes economic and environmental aspects of sustainable farming practices in Bavaria, Germany.
- Key Insight : Uses the MODAM model to simulate agricultural land use, demonstrating trade-offs between environmental impacts and economic returns.
- Read more (Meyer-Aurich, 2005).
properties
CAS RN |
63834-21-9 |
|---|---|
Molecular Formula |
C15H16ClN3O |
Molecular Weight |
289.76 g/mol |
IUPAC Name |
(7-amino-2-methylphenoxazin-3-ylidene)-dimethylazanium;chloride |
InChI |
InChI=1S/C15H15N3O.ClH/c1-9-6-12-15(8-13(9)18(2)3)19-14-7-10(16)4-5-11(14)17-12;/h4-8,16H,1-3H3;1H |
InChI Key |
MOWZKGSBVUYUGZ-UHFFFAOYSA-M |
SMILES |
CC1=CC2=NC3=C(C=C(C=C3)N)OC2=CC1=[N+](C)C.[Cl-] |
Canonical SMILES |
CC1=CC2=NC3=C(C=C(C=C3)N)OC2=CC1=[N+](C)C.[Cl-] |
Appearance |
Solid powder |
Other CAS RN |
63834-21-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Brilliant Cresyl Blue |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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